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Compound of Interest

Compound Name: N-Dodecanoyl-d23-glycine

Cat. No.: B12415186 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential information and a step-by-step operational plan for

the disposal of N-Dodecanoyl-d23-glycine.

While a specific Safety Data Sheet (SDS) for N-Dodecanoyl-d23-glycine is not readily

available, information from the closely related compound, Glycine, and general principles of

laboratory safety provide a strong basis for its proper handling and disposal. Glycine is not

classified as a hazardous substance.[1][2] However, it is prudent to handle all laboratory

chemicals with care and to follow established protocols for chemical waste.

Key Safety and Physical Properties (of Glycine)
Property Data Reference

Physical State Solid (powder) [3]

Appearance White [3]

Odor Odorless [3]

Solubility Soluble in water [3]

Hazard Classification
Not a hazardous substance or

mixture
[1]
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Experimental Protocol: Disposal of Solid N-
Dodecanoyl-d23-glycine
This protocol outlines the recommended procedure for the disposal of solid N-Dodecanoyl-
d23-glycine waste.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Clearly labeled, sealable, and chemically compatible waste container.

Scoop or spatula.

Waste disposal tags or labels as required by your institution.

Procedure:

Wear Appropriate PPE: Before handling the chemical waste, ensure you are wearing safety

goggles, a lab coat, and nitrile gloves.

Prepare the Waste Container: Obtain a waste container that is compatible with chemical

waste and is clearly labeled. The label should include the chemical name ("N-Dodecanoyl-
d23-glycine"), the quantity, and the date of disposal.

Transfer the Solid Waste: Carefully scoop the solid N-Dodecanoyl-d23-glycine waste into

the designated waste container. Avoid creating dust.[3]

Seal the Container: Securely seal the lid of the waste container to prevent any spills or

release of the chemical.

Decontaminate Tools: Clean any tools used for the transfer, such as scoops or spatulas,

according to your laboratory's standard procedures.

Store for Pickup: Store the sealed waste container in a designated hazardous waste

accumulation area until it is collected by your institution's environmental health and safety
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(EHS) department. Do not place the container in regular laboratory trash.

Documentation: Complete any necessary waste disposal forms or logs as required by your

institution.

Disposal of Empty N-Dodecanoyl-d23-glycine
Containers
Empty containers that once held N-Dodecanoyl-d23-glycine should also be disposed of

properly.

Procedure:

Triple Rinse: Rinse the empty container with a suitable solvent (e.g., water, given its

solubility) at least three times.

Collect Rinsate: The rinsate should be collected and disposed of as chemical waste. Consult

your institution's EHS guidelines for the disposal of non-hazardous liquid chemical waste.

Deface the Label: Completely remove or deface the original product label on the container.

Dispose of Container: The clean, triple-rinsed, and unlabeled container can typically be

disposed of in the regular laboratory glass or plastic recycling, or as directed by your

institution's policies.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Dodecanoyl-d23-glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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